1-[4-(4-allyl-2-methoxyphenoxy)butyl]-4-methylpiperidine

• IUPAC Name: 1-[4-(2-methoxy-4-prop-2-enylphenoxy)butyl]-4-methylpiperidine
• InChI: InChI=1S/C20H31NO2/c1-4-7-18-8-9-19(20(16-18)22-3)23-15-6-5-12-21-13-10-17(2)11-14-21/h4,8-9,16-17H,1,5-7,10-15H2,2-3H3
• InChI Key: MOBSJSNFEZUXJF-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)CCCCOC2=C(C=C(C=C2)CC=C)OC
• Molecular Formula: C20H31NO2
• Molecular Weight: 317.5 g/mol

Description

1-[4-(4-allyl-2-methoxyphenoxy)butyl]-4-methylpiperidine, also known as A-401, is a chemical compound that has been of great interest to the scientific community due to its potential use in the development of new drugs. This compound has been found to have a wide range of biochemical and physiological effects, making it a promising candidate for a variety of applications.

Mechanism of Action

The mechanism of action of 1-[4-(4-allyl-2-methoxyphenoxy)butyl]-4-methylpiperidine is not fully understood, but it is believed to act as a modulator of ion channels in the brain. This modulation can lead to changes in neurotransmitter release, which can have a variety of effects on the body.
Biochemical and Physiological Effects:
1-[4-(4-allyl-2-methoxyphenoxy)butyl]-4-methylpiperidine has been found to have a wide range of biochemical and physiological effects. It has been shown to have analgesic properties, meaning it can reduce pain in the body. It has also been found to have anti-inflammatory effects, which can help reduce inflammation in the body. Additionally, 1-[4-(4-allyl-2-methoxyphenoxy)butyl]-4-methylpiperidine has been shown to have anxiolytic properties, meaning it can reduce anxiety in the body.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[4-(4-allyl-2-methoxyphenoxy)butyl]-4-methylpiperidine in lab experiments is its unique chemical structure, which can allow for the development of new drugs with specific properties. However, one limitation of using 1-[4-(4-allyl-2-methoxyphenoxy)butyl]-4-methylpiperidine in lab experiments is its limited solubility in water, which can make it difficult to work with in certain applications.

Future Directions

There are many future directions for research involving 1-[4-(4-allyl-2-methoxyphenoxy)butyl]-4-methylpiperidine. One potential area of research is the development of new drugs that can target specific diseases, such as chronic pain or anxiety disorders. Additionally, further research is needed to fully understand the mechanism of action of 1-[4-(4-allyl-2-methoxyphenoxy)butyl]-4-methylpiperidine and its potential applications in the field of medicine.

Synthesis Methods

The synthesis of 1-[4-(4-allyl-2-methoxyphenoxy)butyl]-4-methylpiperidine involves several steps, including the reaction of 4-allyl-2-methoxyphenol with 1,4-dibromobutane to form 4-(4-allyl-2-methoxyphenoxy)butyl bromide. This intermediate is then reacted with 4-methylpiperidine in the presence of a base to yield the final product, 1-[4-(4-allyl-2-methoxyphenoxy)butyl]-4-methylpiperidine.

Scientific Research Applications

1-[4-(4-allyl-2-methoxyphenoxy)butyl]-4-methylpiperidine has been the subject of numerous scientific studies due to its potential use as a drug candidate. Its unique chemical structure and biochemical properties make it a promising candidate for the development of new drugs that can target a variety of diseases.